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Compound of Interest

3-(Chloromethyl)-4-
Compound Name:
methoxybenzaldehyde

Cat. No.: B122957

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
disposal of 3-(Chloromethyl)-4-methoxybenzaldehyde (CAS Number: 52577-09-0).

Safety and Hazard Information

3-(Chloromethyl)-4-methoxybenzaldehyde is a solid substance that requires careful
handling. According to the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS), it is associated with the following hazards:

e H317: May cause an allergic skin reaction.
o H319: Causes serious eye irritation.

Precautionary statements advise avoiding breathing dust/fume/gas/mist/vapors/spray and
wearing protective gloves, clothing, and eye/face protection.[1] In case of skin contact, washing
with plenty of soap and water is recommended.[1] If the substance enters the eyes, rinse
cautiously with water for several minutes, removing contact lenses if present and easy to do so.

[1]

Quantitative Data Summary
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Property Value Source
Molecular Formula CoHoCIO2 Sigma-Aldrich
Molecular Weight 184.62 g/mol

Appearance Solid

CAS Number 52577-09-0

Hazard Statements H317, H319

Storage Class 11 (Combustible Solids)

Experimental Protocol: Disposal Procedure

The disposal of 3-(Chloromethyl)-4-methoxybenzaldehyde must be conducted in
accordance with local, regional, and national hazardous waste regulations.[2] The following is a

step-by-step guide for its proper disposal:

o Container Management:
o Do not mix 3-(Chloromethyl)-4-methoxybenzaldehyde with other waste.[3]
o Keep the chemical in its original, tightly closed container.[3][4]
o Handle uncleaned containers as you would the product itself.[3]

» Collection of Waste:

o For spills, collect the dry material and place it in a suitable, labeled container for disposal.
[3] Avoid generating dust.[3]

o Collect all waste in closed and suitable containers specifically designated for chemical

waste.[1]
» Waste Disposal:

o Dispose of the contents and the container at an approved waste disposal plant.[3][4]
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o Itis imperative to avoid releasing the chemical into the environment.[3] Do not let the
product enter drains.[3]

e Decontamination:
o Thoroughly clean any contaminated areas.[1]
o Contaminated clothing should be removed and washed before reuse.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
(Chloromethyl)-4-methoxybenzaldehyde.
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Disposal Workflow for 3-(Chloromethyl)-4-methoxybenzaldehyde

Start: Have 3-(Chloromethyl)-4-
methoxybenzaldehyde for Disposal

Is the chemical in its
original, labeled container?

Carefully transfer to a
suitable, labeled waste container

Seal the container tightly

Is there a spill?

Follow spill cleanup procedure:
- Wear appropriate PPE
- Collect material without creating dust
- Place in a labeled waste container

Store waste container in a
designated hazardous waste area

Arrange for disposal by a
licensed hazardous waste contractor

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 3-(Chloromethyl)-4-methoxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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